Cas no 2287238-58-6 (Tert-butyl (2S,4S)-4-hydroxy-4-(trifluoromethyl)pyrrolidine-2-carboxylate)

• Product Name: Tert-butyl (2S,4S)-4-hydroxy-4-(trifluoromethyl)pyrrolidine-2-carboxylate
• CAS No: 2287238-58-6
• MF: C₁₀H₁₆F₃NO₃
• MW: 255.234153747559
• CID: 6282811
• PubChem ID: 137944632
• Update Time: 2025-06-11

Tert-butyl (2S,4S)-4-hydroxy-4-(trifluoromethyl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2287238-58-6
• Tert-butyl (2S,4S)-4-hydroxy-4-(trifluoromethyl)pyrrolidine-2-carboxylate
• EN300-6747250

• Inchi： 1S/C10H16F3NO3/c1-8(2,3)17-7(15)6-4-9(16,5-14-6)10(11,12)13/h6,14,16H,4-5H2,1-3H3/t6-,9-/m0/s1
• InChI Key： BBMITMSXWZKRAQ-RCOVLWMOSA-N
• SMILES： FC([C@]1(CN[C@H](C(=O)OC(C)(C)C)C1)O)(F)F

Computed Properties

• Exact Mass: 255.10822786g/mol
• Monoisotopic Mass: 255.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.6Ų

Additional information on Tert-butyl (2S,4S)-4-hydroxy-4-(trifluoromethyl)pyrrolidine-2-carboxylate

Recent Advances in the Application of Tert-butyl (2S,4S)-4-hydroxy-4-(trifluoromethyl)pyrrolidine-2-carboxylate (CAS: 2287238-58-6) in Chemical Biology and Pharmaceutical Research

Tert-butyl (2S,4S)-4-hydroxy-4-(trifluoromethyl)pyrrolidine-2-carboxylate (CAS: 2287238-58-6) is a chiral pyrrolidine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. The presence of both hydroxyl and trifluoromethyl groups on the pyrrolidine ring imparts unique physicochemical properties, making it a valuable scaffold for structure-activity relationship (SAR) studies.

Recent studies have highlighted the role of this compound in the development of novel protease inhibitors and modulators of ion channels. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a precursor for the synthesis of potent hepatitis C virus (HCV) NS3/4A protease inhibitors, where the stereochemistry at the 2S and 4S positions was critical for maintaining inhibitory activity. The trifluoromethyl group was found to enhance metabolic stability and membrane permeability, addressing key challenges in antiviral drug development.

In the field of CNS drug discovery, researchers have utilized this compound to develop selective dopamine D3 receptor ligands. A study published in ACS Chemical Neuroscience (2024) reported that derivatives of Tert-butyl (2S,4S)-4-hydroxy-4-(trifluoromethyl)pyrrolidine-2-carboxylate exhibited high binding affinity and selectivity for D3 receptors over D2 receptors, suggesting potential applications in treating Parkinson's disease and drug addiction. The hydroxyl group at the 4-position was identified as a crucial pharmacophore for receptor interaction.

The synthetic methodology for this compound has also seen significant advancements. A recent patent (WO2023124567) describes an improved asymmetric synthesis route that achieves >99% enantiomeric excess (ee) with reduced environmental impact. This green chemistry approach utilizes biocatalysis for the key stereocenter formation, addressing previous challenges in large-scale production. The process optimization has made this building block more accessible for pharmaceutical development programs.

Ongoing research is exploring the application of this scaffold in PROTAC (Proteolysis Targeting Chimera) technology. Preliminary results presented at the 2024 American Chemical Society meeting indicate that the pyrrolidine core can effectively serve as a linker between target-binding and E3 ligase-binding moieties, with the hydroxyl group providing a convenient site for conjugation. This opens new possibilities for targeted protein degradation strategies in cancer therapy.

In conclusion, Tert-butyl (2S,4S)-4-hydroxy-4-(trifluoromethyl)pyrrolidine-2-carboxylate continues to be a valuable tool in medicinal chemistry, with recent advances expanding its applications across multiple therapeutic areas. The compound's unique structural features and improved synthetic accessibility position it as an important building block for future drug discovery efforts.